molecular formula C15H23NO5S B8488678 3-{4-[(Tert-butoxycarbonyl)amino]phenyl}propyl methanesulfonate CAS No. 198896-24-1

3-{4-[(Tert-butoxycarbonyl)amino]phenyl}propyl methanesulfonate

Cat. No.: B8488678
CAS No.: 198896-24-1
M. Wt: 329.4 g/mol
InChI Key: ICQNPGDJLAMCAR-UHFFFAOYSA-N
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Description

3-{4-[(Tert-butoxycarbonyl)amino]phenyl}propyl methanesulfonate is a useful research compound. Its molecular formula is C15H23NO5S and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

198896-24-1

Molecular Formula

C15H23NO5S

Molecular Weight

329.4 g/mol

IUPAC Name

3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propyl methanesulfonate

InChI

InChI=1S/C15H23NO5S/c1-15(2,3)21-14(17)16-13-9-7-12(8-10-13)6-5-11-20-22(4,18)19/h7-10H,5-6,11H2,1-4H3,(H,16,17)

InChI Key

ICQNPGDJLAMCAR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=CC=C(C=C1)CCCOS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

tert-Butyl 4-(3-hydroxypropyl)phenylcarbamate (327 mg, 1.301 mmol) in DCM (15 ml) was cooled in an ice-bath. Triethylamine (0.23 ml, 1.626 mmol) was added, and then methanesulfonyl chloride (164 mg, 1.431 mmol) was added. The mixture was stirred overnight and the temperature was allowed going up to room temperature. It was then washed with water, sodium hydrogencarbonate aqueous solution (1%), water and brine and dried with magnesium sulfate. Evaporation in vacuum to remove the solvent gave the desired product (394 mg), yield 92%.
Quantity
327 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.23 mL
Type
reactant
Reaction Step Two
Quantity
164 mg
Type
reactant
Reaction Step Three
Yield
92%

Synthesis routes and methods II

Procedure details

A mixture of 3-(4-tert-butoxycarbonylaminophenyl)propanol (2.66 g, 10.6 mmol), methanesulfonylchloride (1.33 g, 11.6 mmol), triethylamine (1.18 g, 11.7 mmol) and ethyl acetate (10 ml) was stirred at room temperature for 1 hour. Then the reaction mixture was diluted with ethyl acetate and successively washed with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was chromatographed on silica gel (50 g) with hexane-ethyl acetate (3:1) to give 3-(4-tert-butoxycarbonylaminophenyl)propyl methanesulfonate as colorless crystals (2.75 g, 79%).
Quantity
2.66 g
Type
reactant
Reaction Step One
Quantity
1.33 g
Type
reactant
Reaction Step One
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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